![molecular formula C6H10ClNO B2770346 (S)-1-(Furan-3-yl)ethan-1-amine hydrochloride CAS No. 2287236-52-4](/img/structure/B2770346.png)
(S)-1-(Furan-3-yl)ethan-1-amine hydrochloride
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Description
(S)-1-(Furan-3-yl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H10ClNO and its molecular weight is 147.6. The purity is usually 95%.
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Scientific Research Applications
Renewable Amine Synthesis
Researchers have explored the synthesis of renewable amines from furan derivatives, such as the transformation of 3-acetamido-5-acetylfuran into amino-substituted furans through hydrolysis and reduction processes. This work highlights the potential of furan derivatives in producing renewable chemicals, including amines, which are critical for various industrial applications (Liu et al., 2017).
Polymer Chemistry
In the field of polymer chemistry, furfuryl amine has been utilized as a chain extender to synthesize linear polyurethane bearing pendant furan groups. This research demonstrates the versatility of furan derivatives in creating polymers with unique properties, such as excellent thermal reversibility and mechanical strength (Du et al., 2014).
Novel Route to Pyrroles
Furan derivatives have also served as precursors in the synthesis of pyrroles, expanding the scope of known furan synthesis methods. The reaction of 2-(acylmethylene)propanediol diacetates with primary amines under palladium catalysis yields 1,2,4-trisubstituted pyrroles, showcasing the reactivity of furan derivatives in heterocyclic chemistry (Friedrich et al., 2002).
Biomass Conversion
The conversion of biomass-derived furanic compounds into useful chemicals is another significant application. Research in this area focuses on the catalytic reduction of furfural and 5-hydroxymethylfurfural (HMF) with hydrogen over heterogeneous catalysts, illustrating the role of furan derivatives in the development of sustainable chemical processes (Nakagawa et al., 2013).
Furanic-Aliphatic Polyamides
Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides have been identified as sustainable alternatives to polyphthalamides. These materials can be used as high-performance materials, underlining the potential of furan derivatives in creating environmentally friendly polymers (Jiang et al., 2015).
Properties
IUPAC Name |
(1S)-1-(furan-3-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO.ClH/c1-5(7)6-2-3-8-4-6;/h2-5H,7H2,1H3;1H/t5-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAUYLMGGLPAIED-JEDNCBNOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=COC=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=COC=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.